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Compound of Interest

Compound Name: Remacemide Hydrochloride

Cat. No.: B055360 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Remacemide hydrochloride is a low-affinity, non-competitive N-methyl-D-aspartate (NMDA)

receptor antagonist that also interacts with voltage-dependent neuronal sodium channels.[1][2]

It is an anticonvulsant agent with neuroprotective properties.[3][4] Remacemide is metabolized

to a more potent desglycinate analog, which exhibits a significantly higher affinity for the NMDA

receptor.[3] These characteristics make remacemide hydrochloride a valuable tool for in vitro

studies of epilepsy, neurodegenerative diseases, and cerebral ischemia.[1] This document

provides a detailed protocol for the dissolution of remacemide hydrochloride for use in in vitro

assays, along with a summary of its solubility and a diagram of its mechanism of action.

Quantitative Data Summary
The solubility of remacemide hydrochloride in aqueous solutions is a critical parameter for

the preparation of stock solutions for in vitro experiments. The following table summarizes the

available solubility data from various suppliers.
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Solvent
Reported
Solubility/Concentr
ation

Molecular Weight (
g/mol )

Notes

Water Soluble to 100 mM 304.82 ---

Water >10 mg/mL 304.81 ---

H₂O <30.48 mg/mL[5] 304.82[5]

The notation "<" may

indicate the upper limit

tested.

Note: It is always recommended to consult the Certificate of Analysis for batch-specific

information.

Experimental Protocols
Protocol 1: Preparation of a 100 mM Remacemide
Hydrochloride Stock Solution in Water
This protocol describes the preparation of a high-concentration aqueous stock solution of

remacemide hydrochloride.

Materials:

Remacemide hydrochloride powder (CAS 111686-79-4)

Sterile, deionized, or distilled water (cell culture grade)

Sterile conical tubes (e.g., 15 mL or 50 mL)

Analytical balance

Vortex mixer

Sonicator (optional)

Sterile syringe filters (0.22 µm)
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Sterile microcentrifuge tubes for aliquoting

Procedure:

Pre-warming the Solvent: Warm the sterile water to 37°C to aid in dissolution.

Weighing the Compound: In a sterile environment (e.g., a biological safety cabinet),

accurately weigh the desired amount of remacemide hydrochloride powder. For 1 mL of a

100 mM stock solution, you will need 30.48 mg of remacemide hydrochloride (based on a

molecular weight of 304.82 g/mol ).

Dissolution:

Transfer the weighed powder into a sterile conical tube.

Add the pre-warmed sterile water to the tube to achieve the final desired concentration.

Vortex the solution for 1-2 minutes to facilitate dissolution.

Ensuring Complete Solubilization (Optional):

If the solution is not completely clear, sonicate the tube in a water bath for 5-10 minutes.

Visually inspect the solution to ensure there are no visible particles.

Sterilization:

Sterilize the stock solution by passing it through a 0.22 µm sterile syringe filter into a new

sterile conical tube. This is crucial for cell-based assays to prevent contamination.

Aliquoting and Storage:

Aliquot the sterile stock solution into smaller, single-use volumes in sterile microcentrifuge

tubes. This prevents repeated freeze-thaw cycles which can affect the stability of the

compound.

Store the powder desiccated at room temperature as recommended by suppliers.
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For the solvent-based stock solution, store aliquots at -20°C for short-term storage (up to 1

month) or -80°C for long-term storage (up to 6 months).

Protocol 2: Preparation of Working Solutions for Cell
Culture
This protocol outlines the dilution of the stock solution to the final working concentration for

application in cell culture experiments.

Materials:

100 mM Remacemide hydrochloride stock solution (from Protocol 1)

Pre-warmed cell culture medium appropriate for your cell line

Sterile microcentrifuge tubes or conical tubes

Procedure:

Thawing the Stock Solution: Thaw an aliquot of the remacemide hydrochloride stock

solution at room temperature.

Serial Dilution: It is recommended to perform serial dilutions to achieve the desired final

concentration accurately. For example, to prepare a 100 µM working solution from a 100 mM

stock:

Prepare an intermediate dilution by adding 10 µL of the 100 mM stock solution to 990 µL

of cell culture medium to get a 1 mM solution. Vortex gently to mix.

Add the desired volume of the 1 mM intermediate solution to your cell culture plates. For

instance, to achieve a final concentration of 100 µM in a well containing 1 mL of medium,

you would add 100 µL of the 1 mM solution.

Vehicle Control: It is essential to include a vehicle control in your experiments. In this case,

the vehicle is the solvent used to dissolve the compound (water). Add an equivalent volume

of sterile water to control wells.
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Final Mixing: Gently mix the contents of the cell culture plates after adding the working

solution to ensure even distribution.
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Caption: Mechanism of action of Remacemide Hydrochloride.

Experimental Workflow for Preparing Remacemide
Hydrochloride Solutions
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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